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Compound of Interest

Compound Name: Dimethylammonium nitrate

CAS No.: 30781-73-8

Cat. No.: B1252889

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the direct reaction synthesis of

dimethylammonium nitrate, a compound of interest for various applications, including its

potential use as an ionic liquid precursor.[1] This document details the chemical principles,

experimental protocols, and physicochemical properties of dimethylammonium nitrate,

presenting quantitative data in a structured format for ease of comparison and analysis.

Introduction
Dimethylammonium nitrate (DMAN), with the chemical formula (CH₃)₂NH₂NO₃, is an organic

salt formed from the neutralization reaction of the weak base dimethylamine and the strong

acid nitric acid.[2] It exists as a white crystalline solid at room temperature and is highly soluble

in water and other polar solvents.[1][3] The synthesis of DMAN is a straightforward acid-base

reaction, which can be performed directly by combining the two precursors. This guide focuses

on the practical aspects of this direct synthesis, providing a foundational protocol for its

laboratory-scale preparation.
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Physicochemical Properties
A summary of the key physicochemical properties of dimethylammonium nitrate is presented

in Table 1. This data is essential for the handling, storage, and characterization of the

compound.

Table 1: Physicochemical Properties of Dimethylammonium Nitrate

Property Value Reference

Molecular Formula C₂H₈N₂O₃ [2][3]

Molecular Weight 108.11 g/mol [2][3]

Appearance White crystalline solid [1]

Melting Point 75 °C [3]

Solubility
Highly soluble in water and

polar solvents
[1][3]

CAS Number 30781-73-8 [2][3]

Direct Synthesis of Dimethylammonium Nitrate
The direct synthesis of dimethylammonium nitrate involves the stoichiometric neutralization

of dimethylamine with nitric acid. The reaction is exothermic and should be performed with

appropriate temperature control.

Reaction Principle
The synthesis is based on the acid-base reaction between dimethylamine ((CH₃)₂NH), a weak

base, and nitric acid (HNO₃), a strong acid. The lone pair of electrons on the nitrogen atom of

dimethylamine accepts a proton (H⁺) from nitric acid, forming the dimethylammonium cation

((CH₃)₂NH₂⁺) and the nitrate anion (NO₃⁻).

(CH₃)₂NH + HNO₃ → (CH₃)₂NH₂⁺NO₃⁻

Experimental Protocol
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The following protocol outlines a general procedure for the laboratory-scale synthesis of

dimethylammonium nitrate.

Materials:

Dimethylamine solution (e.g., 40% in water)

Nitric acid (e.g., 65-70%)

Deionized water

Ice bath

Magnetic stirrer and stir bar

Reaction flask (e.g., round-bottom flask)

Dropping funnel

pH indicator paper or a pH meter

Rotary evaporator

Crystallizing dish

Vacuum filtration apparatus (Büchner funnel, filter flask)

Desiccator

Procedure:

Reaction Setup: In a well-ventilated fume hood, place a known molar amount of

dimethylamine solution into a reaction flask equipped with a magnetic stir bar. Immerse the

flask in an ice bath to control the reaction temperature.

Acid Addition: Slowly add a stoichiometric equivalent of nitric acid to the stirred

dimethylamine solution using a dropping funnel. The addition should be dropwise to manage

the exothermic nature of the reaction and maintain a low temperature (e.g., below 20 °C).
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Neutralization: Monitor the pH of the reaction mixture periodically. Continue adding nitric acid

until the solution reaches a neutral pH (approximately 7).

Solvent Removal: Once the neutralization is complete, remove the reaction flask from the ice

bath. The resulting aqueous solution of dimethylammonium nitrate can be concentrated by

removing the water under reduced pressure using a rotary evaporator.

Crystallization: Transfer the concentrated solution to a crystallizing dish. Allow the solution to

cool slowly to room temperature, followed by further cooling in an ice bath to induce

crystallization.[4][5][6][7]

Isolation and Drying: Collect the crystalline product by vacuum filtration using a Büchner

funnel.[4] Wash the crystals with a small amount of ice-cold deionized water to remove any

residual impurities. Dry the purified dimethylammonium nitrate in a desiccator over a

suitable drying agent.

Quantitative Data
The following table provides hypothetical quantitative data for a laboratory-scale synthesis.

Actual yields may vary depending on the specific reaction conditions and purification efficiency.

Table 2: Example Quantitative Data for Dimethylammonium Nitrate Synthesis

Parameter Value

Dimethylamine (40% aq. solution) 112.7 g (1.0 mol)

Nitric Acid (70%) 90.0 g (1.0 mol)

Reaction Temperature 0-10 °C

Reaction Time ~1 hour

Theoretical Yield 108.11 g

Actual Yield 97.3 g

Percent Yield 90%
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Experimental Workflow and Diagrams
The following diagrams illustrate the key logical and procedural steps in the direct synthesis of

dimethylammonium nitrate.
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Caption: Experimental workflow for the direct synthesis of dimethylammonium nitrate.
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Caption: Logical relationship of steps in the synthesis of dimethylammonium nitrate.

Safety Precautions
Handling of Reagents: Both dimethylamine and nitric acid are corrosive and should be

handled with appropriate personal protective equipment (PPE), including safety goggles,

gloves, and a lab coat.

Ventilation: The synthesis should be carried out in a well-ventilated fume hood to avoid

inhalation of vapors.

Exothermic Reaction: The neutralization reaction is exothermic. Proper cooling and slow

addition of the acid are crucial to prevent overheating and potential hazards.

Disposal: All chemical waste should be disposed of in accordance with local regulations.
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Characterization
The identity and purity of the synthesized dimethylammonium nitrate can be confirmed using

various analytical techniques:

Melting Point Determination: A sharp melting point close to the literature value (75 °C)

indicates high purity.[3]

Infrared (IR) Spectroscopy: The IR spectrum should show characteristic peaks for the N-H

bonds of the ammonium group and the N-O bonds of the nitrate group.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy can be

used to confirm the structure of the dimethylammonium cation.[8]

Conclusion
The direct reaction synthesis of dimethylammonium nitrate is a straightforward and efficient

method for preparing this compound on a laboratory scale. By carefully controlling the reaction

conditions, particularly the temperature, a high yield of pure product can be obtained. This

technical guide provides the necessary information for researchers and scientists to safely and

effectively synthesize and characterize dimethylammonium nitrate for their specific

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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